1-(ethylsulfonyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-ethylsulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C12H17FN2O2S/c1-2-18(16,17)15-9-7-14(8-10-15)12-6-4-3-5-11(12)13/h3-6H,2,7-10H2,1H3
• InChI Key: JLVKSJCRGXECRT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2F
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

1-(ethylsulfonyl)-4-(2-fluorophenyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, TFMPP has also been studied for its potential scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

TFMPP acts as a partial agonist at the serotonin 5-HT1A receptor, which is involved in regulating anxiety and mood. It also acts as an antagonist at the serotonin 5-HT2A receptor, which is involved in regulating perception and cognition. These effects may contribute to its potential therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects
TFMPP has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. It has also been shown to increase heart rate and blood pressure, as well as cause nausea and vomiting.

Advantages and Limitations for Lab Experiments

TFMPP has been used as a research tool to study the role of serotonin and dopamine in the brain. It has also been used to study the effects of partial agonists and antagonists at the serotonin 5-HT1A and 5-HT2A receptors. However, its psychoactive effects and potential for abuse limit its usefulness as a research tool.

Future Directions

Future research on TFMPP could focus on its potential therapeutic effects in the treatment of neurological disorders. It could also explore the role of the serotonin 5-HT1A and 5-HT2A receptors in regulating mood, behavior, and cognition. Additionally, research could investigate the potential of TFMPP as a research tool for studying the neurobiology of anxiety and depression.

Synthesis Methods

TFMPP can be synthesized through a multi-step process involving the reaction of 2-fluorophenylpiperazine with ethylsulfonyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic effects in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to modulate the activity of certain neurotransmitters in the brain, such as serotonin and dopamine, which are involved in regulating mood and behavior.